Cas no 54417-01-5 (2-(5-amino-4H-1,2,4-triazol-3-yl)phenol)

2-(5-Amino-4H-1,2,4-triazol-3-yl)phenol is a heterocyclic compound featuring a phenol group linked to a 1,2,4-triazole ring with an amino substituent. This structure imparts unique chemical properties, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its triazole moiety contributes to stability and reactivity, while the phenolic and amino groups enhance solubility and functionalization potential. The compound is particularly valuable in the development of biologically active molecules, including potential antimicrobial or agrochemical agents. Its well-defined reactivity profile allows for precise modifications, facilitating its use in targeted synthetic pathways. High purity and consistent quality ensure reliable performance in research and industrial applications.

2-(5-amino-4H-1,2,4-triazol-3-yl)phenol structure

54417-01-5 structure

Product Name:2-(5-amino-4H-1,2,4-triazol-3-yl)phenol

CAS No:54417-01-5

MF:C₈H₈N₄O

MW:176.1753

CID:5094858

Update Time:2025-05-24

2-(5-amino-4H-1,2,4-triazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

- Phenol, 2-(5-amino-1H-1,2,4-triazol-3-yl)-
- 2-(5-amino-4H-1,2,4-triazol-3-yl)phenol
- 2-(3-amino-1H-1,2,4-triazol-5-yl)phenol
- BBL020135
- STK883918
- 2-(5-Amino-1H-1,2,4-triazol-3-yl)phenol
- 2-(5-Amino-4H-1,2,4-triazol-3-yl)phenol, AldrichCPR
- Inchi： 1S/C8H8N4O/c9-8-10-7(11-12-8)5-3-1-2-4-6(5)13/h1-4,13H,(H3,9,10,11,12)
- InChI Key： FPTIUOUNXFRAGO-UHFFFAOYSA-N
- SMILES： O([H])C1=C([H])C([H])=C([H])C([H])=C1C1=NC(N([H])[H])=NN1[H]

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 178
XLogP3: 0.9
Topological Polar Surface Area: 87.8

2-(5-amino-4H-1,2,4-triazol-3-yl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM521914-1g	2-(5-Amino-4H-1,2,4-triazol-3-yl)phenol	54417-01-5	97%	1g	$352	2022-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1429445-1g	2-(5-Amino-1H-1,2,4-triazol-3-yl)phenol	54417-01-5	97%	1g	￥2931.00	2024-05-09

2-(5-amino-4H-1,2,4-triazol-3-yl)phenol Related Literature

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3. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

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5. Examination of deposit in commercial diluted phosphoric acid

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(5-amino-4H-1,2,4-triazol-3-yl)phenol

2-(5-Amino-4H-1,2,4-Triazol-3-Yl)Phenol: A Comprehensive Overview

The compound CAS No 54417-01-5, commonly referred to as 2-(5-amino-4H-1,2,4-triazol-3-yl)phenol, is a fascinating molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential biological activities. In this article, we delve into the latest research findings and applications of this compound, providing a detailed and up-to-date analysis.

Chemical Structure and Properties

2-(5-Amino-4H-1,2,4-triazol-3-yl)phenol consists of a phenol group attached to a triazole ring, which is further substituted with an amino group at the 5-position. The triazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms. This structure imparts the compound with unique electronic properties and reactivity. The phenolic group is known for its acidity and ability to form hydrogen bonds, making it versatile in various chemical reactions.

Synthesis and Characterization

The synthesis of 2-(5-amino-4H-1,2,4-triazol-3-yl)phenol involves a multi-step process that typically includes nucleophilic substitution or condensation reactions. Recent studies have explored novel synthetic routes to improve yield and purity. Advanced characterization techniques such as NMR spectroscopy, IR spectroscopy, and X-ray crystallography have been employed to confirm the molecular structure and purity of the compound.

Biological Activity and Applications

One of the most promising aspects of 2-(5-amino-4H-1,2,4-triazol-3-yl)phenol is its potential in pharmacology. Research has shown that this compound exhibits significant antioxidant activity, which makes it a potential candidate for anti-inflammatory and neuroprotective agents. Additionally, it has demonstrated moderate antibacterial activity against various pathogens, highlighting its potential in antimicrobial drug development.

Environmental Impact and Safety

The environmental impact of 2-(5-amino-4H-1,2,4-triazol-3-yl)phenol has been a subject of recent studies. Research indicates that the compound is biodegradable under certain conditions and does not pose significant risks to aquatic life when properly managed. However, further investigations are required to fully understand its long-term effects on ecosystems.

Future Directions

The future of 2-(5-amino-4H-1,2,4-triazol-3